1-{[1-(2-fluorophenyl)-1H-pyrazol-4-yl]sulfanyl}-N,N-dimethylformamide

• IUPAC Name: S-[1-(2-fluorophenyl)pyrazol-4-yl] N,N-dimethylcarbamothioate
• InChI: InChI=1S/C12H12FN3OS/c1-15(2)12(17)18-9-7-14-16(8-9)11-6-4-3-5-10(11)13/h3-8H,1-2H3
• InChI Key: HBCJGVGDHFKURT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)SC1=CN(N=C1)C2=CC=CC=C2F
• Molecular Formula: C12H12FN3OS
• Molecular Weight: 265.31 g/mol

Description

1-{[1-(2-fluorophenyl)-1H-pyrazol-4-yl]sulfanyl}-N,N-dimethylformamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic benefits. The compound is a member of the pyrazole family and is commonly referred to as FPTQ.

Scientific Research Applications

Synthesis and Structural Insights

The compound 1-{[1-(2-fluorophenyl)-1H-pyrazol-4-yl]sulfanyl}-N,N-dimethylformamide and its derivatives are primarily investigated in the context of organic synthesis, showcasing their versatility in forming complex molecular structures. A notable study involves the synthesis and structural characterization of isostructural compounds with 4-(4-Aryl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles, highlighting the compound's utility in generating materials suitable for single crystal diffraction studies. These materials exhibit interesting structural features, such as the planarity of the molecule apart from one of the fluorophenyl groups, which assumes a perpendicular orientation relative to the plane of the rest of the molecule (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Catalytic and Inhibitory Properties

The chemical also finds application in the synthesis of pyrazoline benzensulfonamides, demonstrating significant carbonic anhydrase and acetylcholinesterase inhibitory activities with low cytotoxicity. This showcases the potential of derivatives of 1-{[1-(2-fluorophenyl)-1H-pyrazol-4-yl]sulfanyl}-N,N-dimethylformamide in medicinal chemistry, particularly in designing compounds with potent activity for several bioactivities (Ozmen Ozgun et al., 2019).

Photocurrent Enhancement in Polymer Solar Cells

Another fascinating application involves the treatment of poly(3,4-ethylenedioxythiophene): poly(styrene sulfonate) layers with dimethylformamide (DMF) derivatives, leading to a significant enhancement of photocurrent and power conversion efficiency in polymer solar cells. This improvement is attributed to the roughened surface of the treated layer, which likely facilitates a better alignment of the active materials for enhanced photocurrent generation (Gong et al., 2012).

Potential in Antipsychotic Agents

Research also explores the potential antipsychotic properties of derivatives, such as 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, indicating their effectiveness in behavioral animal tests without interacting with dopamine receptors. This suggests a novel approach to developing antipsychotic medications, potentially offering alternatives to current treatments with different pharmacological profiles (Wise et al., 1987).